Cas no 948556-06-7 (tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride)

Tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate hydrochloride is a spirocyclic compound featuring a diazaspiro[4.5]decane core with a tert-butoxycarbonyl (Boc) protecting group at the 2-position. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and drug discovery. Its spirocyclic structure offers conformational rigidity, which can be advantageous in designing bioactive molecules with improved selectivity and binding affinity. The Boc group allows for selective deprotection under mild acidic conditions, facilitating further functionalization. This compound is commonly employed as an intermediate in the synthesis of pharmaceuticals, particularly for targeting central nervous system (CNS) disorders and other therapeutic areas requiring constrained scaffolds.

tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride structure

948556-06-7 structure

Product Name:tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride

CAS No:948556-06-7

MF:C₁₃H₂₅ClN₂O₂

MW:276.802802801132

MDL:MFCD22384467

CID:832087

PubChem ID:69404587

Update Time:2025-06-07

tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2,7-Diazaspiro[4.5]decane-2-carboxylic acid, 1,1-diMethylethyl ester, (Hydrochloride) (1:1)
- 2,7-Diazaspiro[4.5]decane-2-carboxylic acid 1,1-dimethylethyl ester hydrochloride
- 2,7-DIAZASPIRO[4.5]DECANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER, HYDROCHLORIDE (1:1)
- tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate,hydrochloride
- tert-butyl 2,7-diazaspiro[4.5]decane-2-carboxylate hydrochloride
- 2,7-Diazaspiro[4.5]decane-2-carboxylic acid,1,1-dimethylethyl ester,hydrochloride
- DACRQTQGWMDTOO-UHFFFAOYSA-N
- tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride
- MDL： MFCD22384467
- Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-8-6-13(10-15)5-4-7-14-9-13;/h14H,4-10H2,1-3H3;1H
- InChI Key： DACRQTQGWMDTOO-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1CCC2(CNCCC2)C1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 298
Topological Polar Surface Area: 41.6

Experimental Properties

Density: 1.23
Boiling Point: 344.2°C at 760 mmHg
Flash Point: 162°C
Refractive Index: 1.566

tert-butyl 2,9-diazaspiro[4.5]decane-2-carboxylate;hydrochloride Pricemore >>

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